3,4-Dihydro-2H-pyrido[3,2-B][1,4]oxazine-8-carboxylic acid

• Molecular Formula: C8H8N2O3
• Molecular Weight: 180.16 g/mol
• IUPAC Name: 3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-8-carboxylic acid
• InChI: InChI=1S/C8H8N2O3/c11-8(12)5-1-2-9-7-6(5)13-4-3-10-7/h1-2H,3-4H2,(H,9,10)(H,11,12)
• InChI Key: MIPOWKMLQIWFBH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CN=C2N1)C(=O)O

Description

3,4-Dihydro-2H-pyrido[3,2-B][1,4]oxazine-8-carboxylic acid is a heterocyclic compound that contains both nitrogen and oxygen atoms within its ring structure. This compound is of significant interest in the field of medicinal chemistry due to its potential biological activities and its structural similarity to other bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-Dihydro-2H-pyrido[3,2-B][1,4]oxazine-8-carboxylic acid typically involves the cyclization of appropriate precursors. One common method involves the Mannich reaction, where a phenol, a primary amine, and an aldehyde are used as starting materials. The reaction is catalyzed by an acid, such as hydrochloric acid, and proceeds through the formation of an iminium ion intermediate, which then undergoes cyclization to form the oxazine ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions, such as temperature, pressure, and solvent choice, can enhance the yield and purity of the final product. Catalysts like tin(IV) chloride or methylsilyl chloride can be employed to facilitate the cyclization process .

Chemical Reactions Analysis

Types of Reactions

3,4-Dihydro-2H-pyrido[3,2-B][1,4]oxazine-8-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the oxazine ring to a more saturated form.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens (chlorine, bromine) or nucleophiles (amines, thiols) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various functional groups into the molecule.

Scientific Research Applications

3,4-Dihydro-2H-pyrido[3,2-B][1,4]oxazine-8-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3,4-Dihydro-2H-pyrido[3,2-B][1,4]oxazine-8-carboxylic acid involves its interaction with specific molecular targets within biological systems. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific biological context and the functional groups present on the molecule.

Comparison with Similar Compounds

Similar Compounds

• 4-Methyl-3,4-dihydro-2H-pyrido[3,2-B][1,4]oxazine-7-carboxylic acid
• 2,3-Dihydro-1H-pyrido[3,4-B][1,4]oxazine-8-carboxylic acid
• 3,4-Dihydro-2H-pyrano[3,2-B]pyridine-8-carboxylic acid
• 6-Iodo-3,4-dihydro-2H-pyrano[3,2-B]pyridine-8-carboxylic acid

Uniqueness

3,4-Dihydro-2H-pyrido[3,2-B][1,4]oxazine-8-carboxylic acid is unique due to its specific ring structure and the presence of both nitrogen and oxygen atoms within the ring. This structural feature imparts distinct chemical and biological properties, making it a valuable compound for research and development .